N-nonyl-valeric acid amide

• Molecular Formula: C14H29NO
• Molecular Weight: 227.39 g/mol
• IUPAC Name: N-nonylpentanamide
• InChI: InChI=1S/C14H29NO/c1-3-5-7-8-9-10-11-13-15-14(16)12-6-4-2/h3-13H2,1-2H3,(H,15,16)
• InChI Key: GOMQAPPROMGMME-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCNC(=O)CCCC

Description

N-nonyl-valeric acid amide is a useful research compound. Its molecular formula is C14H29NO and its molecular weight is 227.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2 mole nonylamine are reacted with 1 mole valeroyl chloride in diethyl ether, the suspension is filtered off with suction, the filtrate is evaporated and N-nonyl-valeric acid amide is thus obtained quantitatively; m.p. 29°-31° C. Reduction with 1.65 mole lithium aluminium hydride in diethyl ether gives a colourless oil in a yield of 78% of theory; b.p. 142°-146° C./16 mm.Hg. The addition of this N-nonyl-N-pentylamine to methyl acrylate (oil; yield 96% of theory) and subsequent saponification with 1N aqeuous sodium hydroxide solution gives a yield of 64% of theory of pasty 3-(N-nonyl-N-pentylamino)-propionic acid which is reacted analogously to Example 3 to give the diphosphonic acid; yield 87% of theory; m.p. 168°-176° C.; Mrel =0.14.